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Welcome to the troubleshooting guide for Compound Confident, your integrated platform for
streamlined compound analysis and drug discovery experiments. This guide provides answers
to frequently asked questions and solutions to common issues you may encounter.

Frequently Asked Questions (FAQS)
Data Import and Compatibility

Q: I'm having trouble importing my raw data from a mass spectrometer. What are the supported
file formats?

A: Compound Confident supports a range of common mass spectrometry data formats.
Ensure your files are in one of the following formats: .RAW, .mzML, .mzXML, or .CDF. If you
are using a proprietary format not listed, you may need to convert it to one of the supported
open formats using a third-party conversion tool.

Q: Why are some of my imported compounds showing as "unidentified" even though they are
present in my spectral library?
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A: This issue can arise from several factors. Please check the following:

o Library Integration: Ensure your spectral library is correctly loaded and activated within
Compound Confident. Navigate to Settings > Spectral Libraries to verify.

e Matching Tolerance: The mass-to-charge ratio (m/z) tolerance for matching may be too
stringent. You can adjust this in Analysis Settings > Identification Parameters.

o Data Quality: Poor quality spectra with low signal-to-noise ratios can hinder confident
identification.[1] Consider pre-processing your raw data to reduce noise.

Analysis Workflow and Parameters

Q: My analysis workflow is running very slowly. How can | optimize the processing time?

A: The processing time can be influenced by the size of your dataset and the complexity of the
analysis workflow. To improve performance, consider the following:

o Parameter Adjustment: Reduce the complexity of your workflow by deselecting non-essential
processing nodes.

o Hardware Acceleration: If available, enable GPU acceleration in the Settings > Performance
menu.

o Data Subsetting: For very large datasets, consider analyzing a smaller subset of the data
first to optimize parameters before running the full analysis.

Q: What is the "Confidence Score" and how should | interpret it?

A: The Confidence Score is a proprietary metric in Compound Confident that assesses the
reliability of a compound identification.[1] It combines several factors, including the spectral
match score, isotopic pattern matching, and retention time alignment. A higher score indicates
a more confident identification. Use the Confidence Score to filter and prioritize your results,
preventing conclusions based on poor quality input data.[1]

Table 1: Interpretation of Confidence Scores
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Confidence Score Range Interpretation Recommended Action
90-100 High Confidence Accept identification.
_ _ Manual verification of spectra

70-89 Medium Confidence

recommended.

Likely a tentative identification.
50-69 Low Confidence Further experimental validation

is needed.
<50 Very Low Confidence Identification is not reliable.

Interpreting Results and Visualization

Q: The signaling pathway visualization is cluttered and difficult to interpret. Are there options to

customize the diagram?

A: Yes, the pathway visualization tool is interactive. You can right-click on the diagram to
access a context menu with the following options:

 Filter Nodes: Hide or show specific nodes based on compound class or confidence score.
o Adjust Layout: Change the layout algorithm to find a more organized representation.

e Highlight Pathways: Select a compound of interest to highlight its associated signaling

pathways.
Q: How can | export my results for a presentation or publication?

A: Compound Confident allows you to export data and visualizations in various formats. Go to
File > Export and choose from the following options:

o Data Tables: Export as .CSV or .XLSX.
 Visualizations: Export diagrams and plots as .PNG, .SVG, or .PDF.

o Full Report: Generate a comprehensive report in .PDF format that includes all data,
visualizations, and analysis parameters.
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Troubleshooting Guides
Issue: Inconsistent Peak Integration

Q: I'm observing inconsistent peak integration across different samples in my batch analysis.
What could be the cause?

A: Inconsistent peak integration can be a common issue. Follow this troubleshooting workflow
to diagnose and resolve the problem.
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Start: Inconsistent Peak Integration
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3. Re-run Analysis

4. Evaluate Results

5. Perform Manual Integration

. Consistent
for problematic peaks

End: Consistent Integration
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Caption: Workflow for troubleshooting inconsistent peak integration.

Experimental Protocol: Manual Peak Integration

¢ Open the Chromatogram Viewer: Double-click on the sample with the inconsistent peak.
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» Select the Manual Integration Tool: From the toolbar, select the "Manual Integration" tool.

o Define Peak Boundaries: Click and drag across the base of the peak to manually define the
integration start and end points.

e Apply to Batch (Optional): If the same peak is consistently mis-integrated across multiple
samples, you can apply the manual integration parameters to the entire batch by right-
clicking the integrated peak and selecting "Apply to Batch".

Save Changes: Save the updated integration results.

Issue: Database Connection Failure

Q: Compound Confident is unable to connect to our internal compound database. What are
the common causes for this?

A: Database connection issues are often related to network or configuration problems.
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Start: Database Connection Failure

Credentials Incorrect

No Connection redentials Correct

Firewall Blocking

End: Connection Successful
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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